3-[[2-(4-oxoquinazolin-3-yl)acetyl]amino]propanoic Acid

Specification

• CAS No.: 441727-93-1
• Molecular Formula: C13H13N3O4
• Molecular Weight: 275.264
• IUPAC Name: 3-[[2-(4-oxoquinazolin-3-yl)acetyl]amino]propanoic acid
• Standard InChI: InChI=1S/C13H13N3O4/c17-11(14-6-5-12(18)19)7-16-8-15-10-4-2-1-3-9(10)13(16)20/h1-4,8H,5-7H2,(H,14,17)(H,18,19)
• Standard InChI Key: OBOSBTNCBKMUSN-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)N(C=N2)CC(=O)NCCC(=O)O

Introduction

Biological Activity and Potential Applications

Compounds with quinazolinone structures have been explored for their biological activities, including potential effects on signaling pathways related to inflammation and cancer cell proliferation. While specific data on 3-[[2-(4-oxoquinazolin-3-yl)acetyl]amino]propanoic acid is not available, related compounds have shown promise in medicinal chemistry.

3.1. Related Compounds and Their Activities

• 3-(3,4-dimethoxyphenyl)-3-{[(4-oxoquinazolin-3(4H)-yl)acetyl]amino}propanoic acid: This compound, with a similar quinazolinone structure, has been noted for its potential biological activities, including interactions with enzymes and receptors involved in cellular signaling pathways.

• 3-[(4-oxo-4,5-dihydro-1,3-thiazol-2-yl)(phenyl)amino]propanoic acid: This compound exhibits antimicrobial activity and promotes rapeseed growth, indicating the potential for biological effects in plant systems.

Research Findings and Future Directions

Given the lack of specific research findings on 3-[[2-(4-oxoquinazolin-3-yl)acetyl]amino]propanoic acid, future studies should focus on its synthesis, biological activity, and potential applications in medicinal chemistry. The compound's structural similarity to other biologically active quinazolinones suggests it could be a valuable lead for drug development.

4.1. Potential Mechanisms of Action

The mechanism of action for compounds with quinazolinone structures often involves interactions with molecular targets such as enzymes or receptors. These interactions can modulate signaling pathways, potentially affecting processes like inflammation and cell proliferation.